Cas no 2246330-12-9 ((1S,2S)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid)

• Product Name: (1S,2S)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid
• CAS No: 2246330-12-9
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 4779764
• Update Time: 2025-06-08

(1S,2S)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid
• 1-Methyl 4-[(1S,2S)-2-carboxycyclopropyl]benzoate (ACI)
• (1S,2S)-2-(4-(Methoxycarbonyl)phenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H12O4/c1-16-12(15)8-4-2-7(3-5-8)9-6-10(9)11(13)14/h2-5,9-10H,6H2,1H3,(H,13,14)/t9-,10+/m1/s1
• InChI Key： IXSGVZYMCKOUAM-ZJUUUORDSA-N
• SMILES： C([C@H]1C[C@@H]1C1C=CC(C(=O)OC)=CC=1)(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on (1S,2S)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid

Introduction to (1S,2S)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic Acid (CAS No. 2246330-12-9)

(1S,2S)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid, identified by its CAS number 2246330-12-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopropane ring and an acetylated phenyl group, has garnered attention due to its unique structural features and potential biological activities. The stereochemistry of the cyclopropane moiety, specifically the (1S,2S) configuration, plays a crucial role in determining its interaction with biological targets, making it a subject of extensive research in drug discovery.

The< strong>cyclopropane ring is a key structural element in this compound, known for its rigid three-membered carbon framework. This rigidity often enhances binding affinity and selectivity when interacting with biological targets such as enzymes and receptors. The presence of the< strong>phenyl group further modulates the electronic and steric properties of the molecule, influencing its pharmacokinetic behavior. Additionally, the< strong>acetylated side chain introduces a polar functional group that can participate in hydrogen bonding interactions, potentially enhancing solubility and bioavailability.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of< strong>(1S,2S)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid makes it an attractive candidate for studying the impact of molecular handedness on biological activity. Studies have shown that enantiomeric compounds can exhibit markedly different pharmacological profiles, even when their chemical structures are nearly identical. This underscores the importance of precise stereochemical control in drug design.

The< strong>hydroxyacetyl moiety in this compound adds another layer of complexity, providing a site for further chemical modification and functionalization. This group can serve as a handle for synthesizing more complex derivatives, enabling researchers to explore new pharmacophores and optimize drug-like properties. The< strong>phenolic hydroxyl group, in particular, is a versatile functional unit that can participate in various chemical reactions, including esterification, etherification, and oxidation reactions.

The synthesis of< strong>(1S,2S)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid presents unique challenges due to the presence of multiple stereocenters and sensitive functional groups. Advanced synthetic methodologies such as asymmetric catalysis and enantioselective reactions are often employed to achieve high enantiomeric purity. These techniques have evolved significantly over the past decade, allowing for more efficient and scalable production of chiral compounds.

Recent research has highlighted the potential therapeutic applications of cyclopropane-containing molecules. For instance, studies have demonstrated that certain cyclopropane derivatives exhibit anti-inflammatory and analgesic properties. The< strong>cyclopropane ring in< strong>(1S,2S)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid may contribute to these effects by modulating the activity of key inflammatory pathways. Additionally, the< strong>phenyl group could interact with aromatic binding sites on biological targets, further influencing its pharmacological profile.

The< strong>hydroxyacetyl side chain has also been implicated in various biological processes. Hydroxyl groups are known to participate in hydrogen bonding networks, which are essential for protein-ligand interactions. By introducing this group into the molecular framework, researchers can fine-tune the binding properties of the compound towards specific biological targets. This has led to interest in using such molecules as probes or scaffolds for drug discovery.

In conclusion,< strong>(1S,2S)-2-(4-(2-hydroxyacetyl)phenyl)cyclopropanecarboxylic acid (CAS No. 2246330-12-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the cyclopropane ring、the phenyl group、and the hydroxyacetyl side chain，make it an intriguing candidate for further investigation. As synthetic methodologies continue to advance，the accessibility of such chiral compounds will increase，opening new avenues for drug development.